Cas no 921515-52-8 (7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 921515-52-8
• MF: C₂₂H₂₅N₅O₄
• MW: 423.465004682541
• CID: 6616377
• PubChem ID: 18570496
• Update Time: 2025-07-16

7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• 921515-52-8
• F2248-0529
• 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• AKOS024631160
• 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one
• 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

• Inchi： 1S/C22H25N5O4/c1-16(28)25-8-10-26(11-9-25)21(29)18-14-24(12-13-31-2)15-19-20(18)23-27(22(19)30)17-6-4-3-5-7-17/h3-7,14-15H,8-13H2,1-2H3
• InChI Key： UUJSIECSKRGNTF-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CCOC)C=C2C(N(C3C=CC=CC=3)N=C12)=O)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 423.19065430g/mol
• Monoisotopic Mass: 423.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Introduction to 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 921515-52-8)

The compound 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one, identified by its CAS number 921515-52-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines the structural motifs of pyrazolo[4,3-c]pyridine and piperazine derivatives, which are well-documented for their pharmacological potential. The presence of an acetyl group on the piperazine ring and a 2-methoxyethyl substituent on the pyrazolopyridine core introduces unique chemical and biological properties that make this compound a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of structural diversity in drug discovery. The pyrazolo[4,3-c]pyridine scaffold is particularly noteworthy due to its ability to interact with various biological targets, including enzymes and receptors involved in neurological and inflammatory diseases. The modification of this scaffold with functional groups such as 4-acetylpiperazine-1-carbonyl and 2-methoxyethyl enhances its binding affinity and selectivity, making it a valuable tool for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. The piperazine moiety is known to modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The acetyl group on the piperazine ring may further enhance its pharmacological activity by facilitating interaction with specific enzymes or receptors. Additionally, the 2-methoxyethyl substituent could contribute to improved solubility and bioavailability, critical factors for therapeutic efficacy.

In vitro studies have demonstrated that derivatives of the pyrazolo[4,3-c]pyridine scaffold exhibit significant inhibitory effects on various enzymes associated with inflammation and pain pathways. For instance, preliminary data suggests that this compound may inhibit cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway. This mechanism aligns with the growing interest in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

The phenyl group in the structure of 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one adds another layer of complexity and potential functionality. Phenyl-substituted heterocycles are frequently found in biologically active molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. These interactions can enhance binding affinity and stability within biological targets, making phenyl derivatives particularly attractive for drug development.

Recent advances in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Virtual screening techniques have been employed to identify potential binding sites and optimize lead compounds like this one. By leveraging these computational tools, researchers can rapidly assess the binding affinity of 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one to various biological targets, streamlining the drug discovery process.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazolopyridine core through cyclocondensation reactions followed by functionalization with acetyl groups and methoxyethyl chains. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been utilized to improve efficiency and selectivity.

Evaluation of pharmacokinetic properties is essential for assessing the clinical relevance of any new drug candidate. Preliminary pharmacokinetic studies indicate that 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that it may have a reasonable bioavailability and a suitable half-life for therapeutic use.

The potential therapeutic applications of this compound extend beyond CNS disorders. Its structural features also make it a candidate for treating inflammatory conditions by modulating immune responses. For example, inhibition of inflammatory cytokine production or blockade of pro-inflammatory signaling pathways could provide relief for patients suffering from chronic inflammation or autoimmune diseases.

Ongoing preclinical studies are focused on elucidating the detailed mechanism of action and assessing the safety profile of 7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one. These studies will provide critical insights into its potential as a therapeutic agent and guide future clinical development efforts. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these promising findings into tangible treatments for patients.

In conclusion,7-(4-acetylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H-pyrazolo[4,c]pyridinone (CAS No. 92151552c8) represents a compelling example of how structural innovation in medicinal chemistry can lead to novel therapeutic agents. Its unique combination of pharmacological properties makes it a valuable asset in the search for new treatments for neurological disorders, inflammatory conditions,and other diseases where modulation of neurotransmitter or inflammatory pathways is relevant.